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Compound of Interest

Tetrahydrofuran, 2-(2-
Compound Name:
chloroethoxy)

Cat. No.: B3044764

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
Tetrahydrofuran, 2-(2-chloroethoxy)- (CAS No. 14751-24-9). The information is compiled
from safety data sheets (SDS) and is intended to provide a comprehensive resource for
laboratory and research professionals.

Hazard Identification and Classification

Tetrahydrofuran, 2-(2-chloroethoxy)- is classified as a hazardous chemical. The primary
hazards are related to skin and eye irritation.

GHS Hazard Statements:

o Causes skin irritation.

o Causes serious eye irritation.
Precautionary Statements:

e Prevention: Wash face, hands, and any exposed skin thoroughly after handling. Wear
protective gloves, clothing, eye protection, and face protection.
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« Response:

o Eyes: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o Skin: IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

» Storage: Store in a well-ventilated place. Keep container tightly closed.
o Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetrahydrofuran, 2-(2-
chloroethoxy)- is presented in the table below for easy reference.

Property Value Source

Molecular Formula C6H11CIO2 Thermo Fisher Scientific
Molecular Weight 150.60 Thermo Fisher Scientific
Appearance Colorless Liquid Santa Cruz Biotechnology, Inc.
Boiling Point 78-80°C/1724-176°F @ Thermo Fisher Scientific

14 mmHg

Flash Point 88 °C/190.4 °F Thermo Fisher Scientific
Density 1.127 g/cm3 Thermo Fisher Scientific

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with Tetrahydrofuran,
2-(2-chloroethoxy)-.

Handling:
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Ensure adequate ventilation.

Wear personal protective equipment (PPE) as specified in Section 4.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store away from strong oxidizing agents.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling Tetrahydrofuran, 2-(2-chloroethoxy)-.
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Personal Protective Equipment (PPE) Workflow

Handling Tetrahydrofuran,
2-(2-chloroethoxy)-

Engineering Controls
(e.g., Fume Hood)

Eye/Face Protection
(Goggles/Face Shield)

Skin and Body Protection
(Gloves, Lab Coat)

Respiratory Protection
(Use when ventilation is inadequate)

Safe Handling Complete

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.

First Aid Measures

In case of exposure, immediate first aid is critical. The following table summarizes the

recommended first aid procedures.
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Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention if

symptoms occur.

Remove to fresh air. Get medical attention if

Inhalation

symptoms occur.

Clean mouth with water and drink plenty of
Ingestion water afterward. Get medical attention if

symptoms occur.

The logical flow for responding to an exposure event is illustrated in the diagram below.
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First Aid Response Flowchart

Exposure Occurs

Assess Route of Exposure

Eye Contact: Skin Contact: Inhalation:
Rinse with water for 15 mins Wash with soap and water Move to fresh air

Ingestion:
Rinse mouth, drink water

Seek Medical Attention
(if irritation/symptoms persist)

Click to download full resolution via product page

Caption: First Aid Response Flowchart for Exposure.

Firefighting Measures and Accidental Release

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.
Unsuitable Extinguishing Media:

« No information available.

Specific Hazards Arising from the Chemical:
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o Keep product and empty container away from heat and sources of ignition.

e Hazardous combustion products include carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen chloride gas.

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.
o Environmental Precautions: Should not be released into the environment.

» Methods for Containment and Cleaning Up: Soak up with inert absorbent material and
dispose of as hazardous waste. Keep in suitable, closed containers for disposal.

The workflow for managing an accidental release is depicted below.
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Accidental Release Management Workflow

Accidental Release Occurs

Ensure Personal Safety
(Ventilate, wear PPE)

Contain Spill
(Use inert absorbent material)

Collect and Store Waste
(In suitable, closed containers)

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Accidental Release Management Workflow.

Toxicological Information

Currently, there is no available data on the acute and chronic toxicity of Tetrahydrofuran, 2-(2-
chloroethoxy)-. No components of this product present at levels greater than or equal to 0.1%
are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH, NTP, or
OSHA. Further toxicological studies are required to fully characterize the health effects of this
compound.

Disposal Considerations
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Waste from residues and unused products should be considered hazardous waste. Disposal
should be in accordance with federal, state, and local environmental control regulations.
Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and
adherence to all applicable safety regulations. Always prioritize a culture of safety in the
laboratory.

 To cite this document: BenchChem. [Tetrahydrofuran, 2-(2-chloroethoxy)-: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044764+#tetrahydrofuran-2-2-chloroethoxy-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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